Cas no 61348-61-6 (L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl-)

L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl- structure
61348-61-6 structure
Product Name:L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl-
CAS No:61348-61-6
MF:C16H30N2O5
MW:330.419805049896
CID:482994
PubChem ID:10903641
Update Time:2025-04-19

L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl-
    • (2S)-3-methyl-2-[[(2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]butanoic acid
    • CTK2E1878
    • 61348-61-6
    • NKVPRAMPBUVZHC-SRVKXCTJSA-N
    • DTXSID40447839
    • Boc-NH-Ile-Val-OH
    • Inchi: 1S/C16H30N2O5/c1-8-10(4)12(18-15(22)23-16(5,6)7)13(19)17-11(9(2)3)14(20)21/h9-12H,8H2,1-7H3,(H,17,19)(H,18,22)(H,20,21)/t10-,11-,12-/m0/s1
    • InChI Key: NKVPRAMPBUVZHC-SRVKXCTJSA-N
    • SMILES: O(C(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)[C@@H](C)CC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 330.2156
  • Monoisotopic Mass: 330.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 104.73
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